Cas no 316-46-1 (5-Fluorouridine)

• Product Name: 5-Fluorouridine
• CAS No: 316-46-1
• MF: C₉H₁₁FN₂O₆
• MW: 262.191846132278
• MDL: MFCD00036832
• CID: 36807
• PubChem ID: 9427
• Update Time: 2025-10-21

5-Fluorouridine Chemical and Physical Properties

Names and Identifiers

• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione
• 5-Fluorouracil-1beta-D-ribofuranoside
• 5-Fluoro Uridine
• 5-FLUORO-1-(BETA-D-RIBOFURANOSYL)URACIL
• 1-(β-D-Ribofuranosyl)-5-fluorouracil
• 5-FLUOROIDINE
• 5-fluoro-uridin
• 5-fluoro-uridine
• 5-Fluor-uridin
• 5-FU
• 5-fur
• 5-FUrd
• FLUOROURIDINE
• FUR
• FURD
• 5-Fluorouracil 1β-D-ribofuranoside
• 5-Fluorouridine
• NSC 146604
• 316-46-1
• AS-13467
• 5UD
• 4pb2
• 5-Fluorouracil 1-.beta.-D-arabinosyl
• AMY247
• DB01629
• 1-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione;FLUOROURIDINE
• 1-[(4S,2R,3R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,3-dihy dropyrimidine-2,4-dione
• EN300-221740
• Uridine, 5-fluoro-
• BDBM50132299
• UNII-4K0M952561
• DTXSID4040397
• 5-Fluorouridine, proapoptotic anitproliferative plant growth regulator
• NCGC00142485-01
• BP-58617
• MFCD00036832
• CS-0030739
• Q27073979
• 5-Fluorouridine, >=99.0% (HPLC)
• 5-FLUOROURACIL-1.BETA.-D-RIBOFURANOSIDE
• Z1741958657
• BIDD:GT0496
• SCHEMBL53091
• 1-(3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione(5F-dUrd)
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione
• AKOS015918304
• C9H11FN2O6
• J-700089
• 1-.beta.-D-Arabinofuranosyl-5-fluoro-(1H,3H)-pyrimidine-2,4-dione
• 18814-21-6
• 5-Fluoro-1-.beta.-D-ribofuranosyluracil
• A820941
• NSC-146604
• NS00015326
• CHEBI:40154
• 5-fluoro-d-uridine
• CHEMBL54918
• AKOS015852922
• F58596
• 1-((2R,5R)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione
• HY-107856
• AFU
• NCGC00142485-02
• GTPL4614
• 4-24-00-01231 (Beilstein Handbook Reference)
• BRN 0033662
• NCGC00142485-03
• cid_1821
• 5-FLUOROURACIL-.BETA.-D-RIBOFURANOSIDE
• EINECS 206-260-3
• 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-fluoro-
• 4K0M952561
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidine-2,4-dione
• PD008907
• 5-Fluorouracil 1beta-D-ribofuranoside
• beta-D-5FdU
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DTXCID2020397
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-FLUOROURACIL-BETA-D-RIBOFURANOSIDE
• 1-(b-D-Xylofuranosyl)-5-fluorouracil
• DB-005381
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-5-fluoropyrimidine-2,4-dione
• 1-(b-D-Ribofuranosyl)-5-fluorouracil;5-Fluoro-D-uridine;FUrd
• NF04076
• 206-260-3

• MDL： MFCD00036832
• Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m1/s1
• InChI Key： FHIDNBAQOFJWCA-UAKXSSHOSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 262.06000
• Monoisotopic Mass: 262.06011424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4200 (estimate)
• Melting Point: 185°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 18 ° (C=1, H2O)
• Solubility: Soluble in Methanol (Slightly), Water (Slightly).
• Water Partition Coefficient: dissolution
• PSA: 124.78000
• LogP: -2.71280
• Solubility: Not available
• Specific Rotation: 17 º (c=2, water 25 ºC)

5-Fluorouridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341-H373
• Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： S22-S26-S36/37
• FLUKA BRAND F CODES：10
• RTECS：YU8050000
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 5-Fluorouridine

5-Fluorouridine: A Comprehensive Overview

5-Fluorouridine (CAS No. 316-46-1) is a nucleoside analog that has garnered significant attention in the fields of virology, oncology, and antiviral therapy. This compound, also known as 5-FU nucleoside, is a derivative of uridine with a fluorine atom substituted at the 5-position of the uracil ring. Its unique chemical structure endows it with potent antiviral and anticancer properties, making it a subject of extensive research and development.

The synthesis of 5-fluorouridine involves the substitution of the hydroxyl group at the 5-position of uracil with a fluorine atom. This modification significantly alters the compound's pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its potential as an effective antiviral agent against RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves inhibition of viral RNA polymerase, thereby preventing viral replication.

One of the most promising applications of 5-fluorouridine is in the treatment of cancer. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's selective toxicity towards cancer cells is attributed to its ability to incorporate into DNA, leading to replication errors and subsequent cell death. This property makes it a potential candidate for targeted therapies in oncology.

Recent advancements in nanotechnology have further enhanced the therapeutic potential of 5-fluorouridine. Researchers have developed lipid-based nanoparticles to improve its bioavailability and reduce systemic toxicity. These formulations have shown improved efficacy in animal models of cancer and viral infections, paving the way for clinical trials.

In addition to its therapeutic applications, 5-fluorouridine has been extensively studied for its role in nucleic acid chemistry. Its ability to act as a building block for synthetic oligonucleotides has made it valuable in diagnostic and biotechnological applications. The compound's stability under physiological conditions and its compatibility with various enzymatic processes make it an ideal choice for these applications.

The global market for 5-fluorouridine is driven by increasing demand from pharmaceutical companies engaged in antiviral and anticancer drug development. Key players in the industry are investing heavily in research and development to exploit the full potential of this compound. Regulatory approvals for novel formulations are expected to further boost market growth.

In conclusion, 5-fluorouridine (CAS No. 316-46-1) stands as a testament to the power of chemical modification in drug discovery. Its diverse applications across virology, oncology, and biotechnology underscore its importance as a versatile compound. With ongoing research focusing on improving its delivery systems and expanding its therapeutic indications, 5-fluorouridine is poised to play a pivotal role in future healthcare solutions.